Cas no 2097867-45-1 (1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea)

• Product name: 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea
• CAS No: 2097867-45-1
• MF: C₂₀H₁₇F₃N₂O₃
• MW: 390.355795621872
• CID: 5983899
• PubChem ID: 126852772

1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea
• AKOS032459619
• 2097867-45-1
• 1-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-3-[2-(trifluoromethyl)phenyl]urea
• F6517-4119
• 1-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C20H17F3N2O3/c21-20(22,23)15-4-1-2-5-16(15)25-19(27)24-12-17(26)13-7-9-14(10-8-13)18-6-3-11-28-18/h1-11,17,26H,12H2,(H2,24,25,27)
• InChI Key： ZIHUVGSRCCUJCS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)=O)(F)F

Computed Properties

• Exact Mass: 390.11912689g/mol
• Monoisotopic Mass: 390.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5Ų
• XLogP3: 3.4

Additional information on 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea

Professional Introduction to Compound with CAS No. 2097867-45-1 and Product Name: 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea

The compound with the CAS number 2097867-45-1 and the product name 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including a furan ring, a hydroxyethyl side chain, and a trifluoromethyl group, which collectively contribute to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of urea derivatives in medicinal chemistry, particularly for their role as intermediates in the synthesis of bioactive molecules. The presence of a hydroxyethyl group in the molecular framework of this compound suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. Additionally, the incorporation of a trifluoromethyl group enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further pharmacological investigation.

The furan ring component of this compound is particularly noteworthy, as furan derivatives have been extensively studied for their diverse pharmacological properties. Research has demonstrated that furan-based compounds can exhibit significant activity against various diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of atoms in the 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea molecule may contribute to its ability to interact with biological pathways in a targeted manner, potentially leading to novel therapeutic interventions.

In the context of contemporary pharmaceutical research, the development of small molecules with high specificity and low toxicity is paramount. The structural features of this compound make it a promising candidate for further exploration in this regard. The hydroxyethyl side chain, for instance, can serve as a key pharmacophore for binding to biological targets, while the trifluoromethyl group can improve pharmacokinetic properties such as solubility and bioavailability. These attributes are essential for optimizing drug candidates for clinical use.

Moreover, advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in understanding how the structural features of molecules like 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea influence their interactions with biological systems. By leveraging these technologies, scientists can design and synthesize novel derivatives with enhanced efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, its unique chemical properties may make it suitable for use in agrochemicals or material science, where similar molecular architectures have shown promise. The versatility of this compound underscores the importance of interdisciplinary research in uncovering new possibilities for its utilization.

As research continues to evolve, the understanding of how structural modifications impact biological activity will become increasingly refined. The study of compounds like 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-2-(trifluoromethyl)phenylurea will contribute valuable insights into these relationships, paving the way for more effective drug development strategies. The integration of experimental data with computational models will be crucial in this endeavor, allowing researchers to identify promising candidates for further optimization.

In conclusion, the compound with CAS number 2097867-45-1 represents a significant advancement in chemical and biomedical research. Its unique structural features and potential biological activities make it a compelling subject for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutics and other applications across various scientific disciplines.